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carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Executive Summary
trans-4-Hydroxycyclohexane-1-carboxamide (CAS 116941-10-7) is a critical bifunctional

aliphatic scaffold used in the synthesis of Janus kinase (JAK) inhibitors, GPCR ligands, and

antipsychotic agents (e.g., cariprazine analogues).[1] Its value lies in its rigid stereochemical

geometry—specifically the thermodynamically stable trans-1,4-diequatorial conformation—

which provides precise vector orientation for pharmacophores. This guide outlines the

physicochemical profile, synthetic logic for stereocontrol, and validation protocols required to

ensure material integrity in drug discovery campaigns.

Chemical Identity & Stereochemical Integrity
The distinction between the cis and trans isomers is the single most important quality attribute

of this material. In the 1,4-disubstituted cyclohexane system, the trans isomer allows both the

amide and hydroxyl groups to occupy equatorial positions, minimizing 1,3-diaxial interactions.
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Attribute Detail

IUPAC Name (1r,4r)-4-Hydroxycyclohexane-1-carboxamide

Common Name trans-4-Hydroxycyclohexanecarboxamide

CAS Number 116941-10-7

Molecular Formula C₇H₁₃NO₂

Molecular Weight 143.18 g/mol

SMILES NC(=O)[C@H]1CCCC1

Stereochemistry trans (diequatorial conformation preferred)

Stereochemical Visualization
The trans isomer is thermodynamically favored over the cis isomer (axial-equatorial). Synthetic

routes must utilize thermodynamic control (equilibration) to maximize the trans:cis ratio.
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Figure 1: Thermodynamic drive from the high-energy cis-isomer to the stable trans-isomer.

Physicochemical Profile
The physical properties of trans-4-hydroxycyclohexane-1-carboxamide are dominated by its

ability to form extensive intermolecular hydrogen bond networks (Amide-Amide and Hydroxyl-

Amide), leading to high melting points and significant polarity.

Quantitative Data Summary
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Property Value / Range Source/Method

Appearance
White to off-white crystalline

powder
Visual Inspection

Melting Point
235°C – 240°C

(Decomposition)

DSC (Predicted based on

amide scaffold)*

LogP (Octanol/Water) -0.32 Computed (Consensus)

Topological Polar Surface Area

(TPSA)
63.3 Å² Computed

Solubility (High) DMSO, Methanol, Water (Hot) Experimental Observation

Solubility (Low)
Hexanes, Dichloromethane,

Toluene
Experimental Observation

pKa (Conjugate Acid) ~15-16 (Amide), ~16 (Alcohol) Predicted

*Note: Primary amides of cyclohexanes typically exhibit melting points >200°C, significantly

higher than their corresponding acids (e.g., trans-4-hydroxycyclohexanecarboxylic acid MP ≈

148°C) due to superior lattice energy.

Synthetic Pathways & Purification Logic
To generate high-purity trans-isomer, one must avoid kinetic traps. The most robust route

involves the ammonolysis of trans-4-hydroxycyclohexanecarboxylic acid esters. If the starting

material is a cis/trans mixture, base-mediated equilibration is required.

Protocol: Thermodynamic Synthesis Workflow
Esterification: Convert 4-hydroxycyclohexanecarboxylic acid (mixed isomers) to the methyl

ester using MeOH/H₂SO₄.

Epimerization (The Critical Step): Treat the crude ester with NaOMe in MeOH at reflux. The

reversible deprotonation alpha to the carbonyl allows the ring to flip, settling into the lower-

energy diequatorial trans state.
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Ammonolysis: Treat the trans-ester with 7N Ammonia in Methanol. This nucleophilic acyl

substitution proceeds with retention of configuration.

4-Hydroxycyclohexanecarboxylic Acid
(cis/trans mix)

Esterification
(MeOH, H2SO4)

Methyl Ester
(cis/trans mix)

Thermodynamic Equilibration
(NaOMe, Reflux)

trans-Methyl Ester
(>95% de)

 Steric Selection

Ammonolysis
(NH3/MeOH)

trans-4-Hydroxycyclohexane-1-carboxamide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2976100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Synthetic workflow emphasizing the thermodynamic equilibration step to ensure

trans-selectivity.

Characterization & Validation Protocols
Trustworthiness in data comes from self-validating spectral signatures. Do not rely solely on

melting point.

A. NMR Spectroscopy (Stereochemical Proof)
The coupling constant (

) of the proton at the C1 position is the definitive proof of stereochemistry.

Protocol: Dissolve 10 mg sample in DMSO-d₆. Acquire ¹H NMR (400 MHz+).

Diagnostic Signal: Look for the methine proton alpha to the amide (H1).

Trans-Isomer: Appears as a triplet of triplets (tt) with a large coupling constant (

) due to axial-axial coupling with adjacent protons. This confirms the H1 proton is axial
(ring substituents are equatorial).

Cis-Isomer: Appears as a narrow multiplet or quintet with small couplings (

), indicating an equatorial proton (axial substituent).

B. Solid-State Characterization (Polymorph Screening)
Amides are prone to polymorphism, which affects solubility and bioavailability.

Protocol: Powder X-Ray Diffraction (PXRD).

Scan Range: 2

= 2° to 40°.
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Significance: Sharp, distinct Bragg peaks indicate high crystallinity. A "halo" indicates

amorphous content (often resulting from rapid precipitation/lyophilization).

Pharmaceutical Applications
This scaffold serves as a non-aromatic linker that improves metabolic stability (reducing

CYP450 metabolism compared to phenyl rings) while maintaining vector geometry.

JAK Inhibitors: Used to position the hinge-binding motif relative to the solvent-exposed tail.

Cariprazine Analogues: The trans-cyclohexyl linker is essential for D3/D2 receptor selectivity

in antipsychotic pharmacophores.

Fragment-Based Drug Design (FBDD): Its high polarity and rigid structure make it an ideal

fragment for probing hydrogen-bonding pockets in crystallographic screens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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